Cas no 188116-41-8 (4H-Pyran-4-one, 2,3-dihydro-2-(4-methylphenyl)-)

• Product Name: 4H-Pyran-4-one, 2,3-dihydro-2-(4-methylphenyl)-
• CAS No: 188116-41-8
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 1379953
• PubChem ID: 10511819
• Update Time: 2025-04-20

4H-Pyran-4-one, 2,3-dihydro-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-4-one, 2,3-dihydro-2-(4-methylphenyl)-
• 2-(4-methylphenyl)-2,3-dihydropyran-4-one
• 188116-41-8
• DTXSID50441020
• 2-(4-Methylphenyl)-2,3-dihydro-4H-pyran-4-one
• AKOS013423427

• Inchi： 1S/C12H12O2/c1-9-2-4-10(5-3-9)12-8-11(13)6-7-14-12/h2-7,12H,8H2,1H3
• InChI Key： YJGHLPFFDKDTOU-UHFFFAOYSA-N
• SMILES： O1C=CC(CC1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 188.08376
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3